2-(3,4-dimethylphenoxy)-N-[4-(4-morpholinyl)phenyl]propanamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(4-morpholin-4-ylphenyl)propanamide
• InChI: InChI=1S/C21H26N2O3/c1-15-4-9-20(14-16(15)2)26-17(3)21(24)22-18-5-7-19(8-6-18)23-10-12-25-13-11-23/h4-9,14,17H,10-13H2,1-3H3,(H,22,24)
• InChI Key: VNMSLHVBBVLSBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC(C)C(=O)NC2=CC=C(C=C2)N3CCOCC3)C
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

2-(3,4-dimethylphenoxy)-N-[4-(4-morpholinyl)phenyl]propanamide, also known as MPDL3280A, is a small molecule drug that is currently being studied for its potential as a cancer treatment. It belongs to a class of drugs known as immune checkpoint inhibitors, which work by blocking the PD-L1 protein on cancer cells, allowing the immune system to recognize and attack them.

Mechanism of Action

2-(3,4-dimethylphenoxy)-N-[4-(4-morpholinyl)phenyl]propanamide works by blocking the PD-L1 protein on cancer cells. PD-L1 is a protein that can bind to the PD-1 receptor on immune cells, thereby inhibiting their activity. By blocking PD-L1, this compound allows immune cells to recognize and attack cancer cells more effectively.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. These include the inhibition of cancer cell growth and proliferation, the enhancement of immune cell activity, and the induction of apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 2-(3,4-dimethylphenoxy)-N-[4-(4-morpholinyl)phenyl]propanamide for lab experiments is that it has shown promising results in preclinical studies, indicating that it may be an effective cancer treatment. However, one limitation is that it is still in the early stages of development, and more research is needed to fully understand its potential.

Future Directions

There are several potential future directions for research on 2-(3,4-dimethylphenoxy)-N-[4-(4-morpholinyl)phenyl]propanamide. One possibility is to investigate its efficacy in combination with other cancer treatments, such as chemotherapy or radiation therapy. Another direction is to study its potential as a treatment for other types of cancer, beyond those that have been studied so far. Additionally, researchers may explore the possibility of developing new immune checkpoint inhibitors that are more effective than this compound.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-[4-(4-morpholinyl)phenyl]propanamide has been the subject of numerous scientific studies, both in vitro and in vivo, to evaluate its potential as a cancer treatment. These studies have shown that this compound can inhibit the growth and proliferation of cancer cells, and can also enhance the activity of immune cells against cancer.